Cas no 1396892-53-7 ((2E)-1-[4-(thiophen-2-yl)piperidin-1-yl]-3-(thiophen-3-yl)prop-2-en-1-one)

• Product Name: (2E)-1-[4-(thiophen-2-yl)piperidin-1-yl]-3-(thiophen-3-yl)prop-2-en-1-one
• CAS No: 1396892-53-7
• MF: C₁₆H₁₇NOS₂
• MW: 303.442281484604
• CID: 5901618
• PubChem ID: 71786902
• Update Time: 2025-06-30

(2E)-1-[4-(thiophen-2-yl)piperidin-1-yl]-3-(thiophen-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-thiophen-3-yl-1-(4-thiophen-2-ylpiperidin-1-yl)prop-2-en-1-one
• (2E)-1-[4-(thiophen-2-yl)piperidin-1-yl]-3-(thiophen-3-yl)prop-2-en-1-one
• AKOS024535713
• 1396892-53-7
• F6184-0223
• (E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one

• Inchi： 1S/C16H17NOS2/c18-16(4-3-13-7-11-19-12-13)17-8-5-14(6-9-17)15-2-1-10-20-15/h1-4,7,10-12,14H,5-6,8-9H2/b4-3+
• InChI Key： DSOWZZDYXKVGSO-ONEGZZNKSA-N
• SMILES： C(N1CCC(C2SC=CC=2)CC1)(=O)/C=C/C1C=CSC=1

Computed Properties

• Exact Mass: 303.07515651g/mol
• Monoisotopic Mass: 303.07515651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.8Ų

Additional information on (2E)-1-[4-(thiophen-2-yl)piperidin-1-yl]-3-(thiophen-3-yl)prop-2-en-1-one

Chemical Compound CAS No. 1396892-53-7: (2E)-1-[4-(Thiophen-2-yl)piperidin-1-yl]-3-(Thiophen-3-yl)prop-2-en-1-one

The compound with CAS number 1396892-53-7, known as (2E)-1-[4-(Thiophen-2-yl)piperidin-1-yl]-3-(Thiophen-3-yl)prop-2-en-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic compounds, featuring a piperidine ring substituted with thiophene moieties and a conjugated enone system. Its unique structure endows it with intriguing pharmacological properties, making it a subject of interest in recent scientific research.

The molecular structure of this compound is characterized by the presence of two thiophene rings, one attached to the piperidine nitrogen and the other connected via the enone system. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, serves as a versatile scaffold for various functional groups. The substitution pattern at position 4 of the piperidine ring with a thiophene group introduces additional electronic and steric effects, which are critical for its biological activity. The enone system, on the other hand, contributes to the compound's ability to participate in conjugation, enhancing its stability and reactivity.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced synthetic methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These methods allow for precise control over the substitution patterns and stereochemistry of the molecule, ensuring high purity and structural integrity. The compound has been synthesized in gram quantities using scalable protocols, facilitating its use in preclinical studies.

In terms of pharmacological activity, this compound has shown promising results in vitro assays targeting various disease pathways. For instance, it exhibits moderate inhibitory activity against certain kinases involved in cancer progression. The presence of thiophene moieties is believed to contribute to its bioavailability and ability to penetrate cellular membranes, making it a potential candidate for drug delivery systems.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into its binding modes with target proteins. These studies suggest that the compound interacts with key residues through hydrogen bonding and hydrophobic interactions, highlighting its potential as a lead compound for further optimization.

Another area of interest is the exploration of this compound's photophysical properties. Due to its conjugated enone system, it exhibits strong absorbance in the UV-vis spectrum, making it a candidate for applications in optoelectronics or as a photosensitizer in photodynamic therapy.

In conclusion, CAS No. 1396892-53-7 represents a novel chemical entity with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic chemistry and computational modeling, positions it as a valuable tool for future research and development.